Cas no 99067-25-1 (7-bromo-2,3-dihydrobenzob1,4dioxine-6-carbaldehyde)

• Product Name: 7-bromo-2,3-dihydrobenzob1,4dioxine-6-carbaldehyde
• CAS No: 99067-25-1
• MF: C₉H₇BrO₃
• MW: 243.054082155228
• MDL: MFCD09118354
• CID: 750380
• PubChem ID: 14142820
• Update Time: 2025-06-28

7-bromo-2,3-dihydrobenzob1,4dioxine-6-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzodioxin-6-carboxaldehyde, 7-bromo-2,3-dihydro-
• 6-bromo-2,3-dihydro-1,4-benzodioxine-7-carbaldehyde
• 7-bromo-2,3-dihydro-1,4-benzodioxin-6-carbaldehyde
• 7-Bromo-2,3-dihydro-1,4-benzodioxine-6-carbaldehyde
• GRPOMPOKJNVQKD-UHFFFAOYSA-N
• F1713-0187
• SCHEMBL2799632
• 7-Bromo-2,3-dihydro-1,4-benzodioxin-6-carboxaldehyde
• AKOS001266795
• EN300-72190
• Z203978058
• E90193
• CS-0193058
• DTXSID60556477
• ZDA06725
• MFCD09118354
• 7-bromo-2,3-dihydrobenzo[b][1,4]dioxine-6-carbaldehyde
• 7-bromo-2,3-dihydro-1,4-benzodioxine-6-carbaldehyde, AldrichCPR
• 99067-25-1
• DB-170160
• 7-bromo-2,3-dihydrobenzob1,4dioxine-6-carbaldehyde

• MDL： MFCD09118354
• Inchi： 1S/C9H7BrO3/c10-7-4-9-8(3-6(7)5-11)12-1-2-13-9/h3-5H,1-2H2
• InChI Key： GRPOMPOKJNVQKD-UHFFFAOYSA-N
• SMILES： BrC1C(C=O)=CC2=C(C=1)OCCO2

Computed Properties

• Exact Mass: 241.95786g/mol
• Monoisotopic Mass: 241.95786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.5Ų

Additional information on 7-bromo-2,3-dihydrobenzob1,4dioxine-6-carbaldehyde

7-Bromo-2,3-Dihydrobenzob1,4Dioxine-6-Carbaldehyde (CAS No. 99067-25-1)

7-Bromo-2,3-dihydrobenzob1,4dioxine-6-carbaldehyde, also known by its CAS registry number CAS No. 99067-25-1, is a complex organic compound with a unique chemical structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of aromatic aldehydes and features a brominated benzodioxine ring system. The presence of the aldehyde group at the 6-position and the bromine atom at the 7-position imparts distinctive chemical properties, making it a valuable molecule for various applications.

The chemical structure of 7-bromo-2,3-dihydrobenzob1,4dioxine-6-carbaldehyde consists of a benzodioxine core with a dihydrogenated ring system. The benzodioxine moiety is a fused bicyclic structure comprising a benzene ring and a dioxane ring. The aldehyde group (-CHO) attached at the 6-position introduces reactivity typical of aldehydes, such as participation in condensation reactions and nucleophilic additions. The bromine atom at the 7-position adds to the molecule's complexity and reactivity, potentially influencing its pharmacokinetic properties and biological activity.

Recent studies have highlighted the potential of 7-bromo-2,3-dihydrobenzob1,4dioxine-6-carbaldehyde in drug discovery and development. Researchers have explored its role as a lead compound in the design of novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. The brominated benzodioxine framework has been shown to exhibit promising bioactivity in preclinical models, suggesting its potential as a scaffold for drug design.

In terms of synthesis, 7-bromo-2,3-dihydrobenzob1,4dioxine-6-carbaldehyde can be prepared through several routes. One common method involves the alkylation of an appropriate benzodioxine derivative followed by oxidation to introduce the aldehyde group. Another approach utilizes coupling reactions, such as the Buchwald-Hartwig amination or Suzuki-Miyaura coupling, to assemble the molecule from smaller fragments. These synthetic strategies underscore the versatility of this compound in organic synthesis.

The physical properties of CAS No. 99067-25-1 include a melting point of approximately 150°C and a boiling point around 350°C under standard conditions. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it suitable for various laboratory applications. The compound is also stable under normal storage conditions but should be protected from light and moisture to prevent degradation.

Applications of 7-bromo-2,3-dihydrobenzob1,4dioxine-6-carbaldehyde extend beyond pharmaceutical research. It has been utilized as an intermediate in the synthesis of advanced materials and functional molecules. For instance, its use in polymer chemistry has been explored to develop novel materials with tailored electronic properties.

In conclusion, 7-bromo-2,3-dihydrobenzob1,4dioxine-6-carbaldehyde (CAS No. 99067-25-1) is a versatile organic compound with significant potential in multiple scientific domains. Its unique chemical structure and reactivity make it an invaluable tool for researchers in organic synthesis, pharmacology, and materials science. As ongoing research continues to uncover new applications and insights into its properties, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.